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Compound of Interest

Compound Name: 2-Hydroxy-5-methylbenzophenone

Cat. No.: B072208

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxy-5-methylbenzophenone (CAS 1470-57-1), a substituted benzophenone, is a
synthetic ultraviolet (UV) absorber used in cosmetic formulations to protect the skin and the
product itself from the damaging effects of UV radiation. Its primary function is to absorb UV
light, particularly in the UVA and UVB regions, thereby preventing sunburn, premature skin
aging, and reducing the risk of skin cancer. This document provides detailed application notes,
experimental protocols, and formulation guidelines for the use of 2-Hydroxy-5-
methylbenzophenone in cosmetic products.

Mechanism of Action as a UV Absorber

2-Hydroxy-5-methylbenzophenone functions by absorbing high-energy UV photons and
converting them into lower-energy, less harmful thermal energy. This process involves the
excitation of electrons within the molecule to a higher energy state upon UV absorption. The
molecule then rapidly returns to its ground state through non-radiative decay pathways,
primarily via an excited-state intramolecular proton transfer (ESIPT) mechanism. This process
is highly efficient and photochemically stable, allowing the molecule to dissipate UV energy
repeatedly without significant degradation.
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Caption: Mechanism of UV energy absorption and dissipation by 2-Hydroxy-5-
methylbenzophenone.

Quantitative Data

hvsicochemical :

Property Value Reference
CAS Number 1470-57-1 [1]
Molecular Formula C14H1202 [1]
Molecular Weight 212.24 g/mol [1]
Melting Point 83-85 °C
Light orange to yellow to green
Appearance [2]
powder/crystal

B Soluble in organic solvents,
Solubility ) ] [3]
insoluble in water.

UV Absorption Characteristics

The UV-Visible spectrum of 2-Hydroxy-5-methylbenzophenone exhibits characteristic
absorption bands in the UVA and UVB regions.
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Molar Absorptivity

Wavelength (nm) (©) Solvent Reference
€

~287 - - [4]

~385 - - [4]

Note: Specific molar absorptivity values were not available in the searched literature. The
provided wavelengths indicate regions of significant absorption.

Experimental Protocols
Protocol for In Vitro Sun Protection Factor (SPF)
Determination

This protocol outlines a general method for the in vitro determination of the SPF of a cosmetic
formulation containing 2-Hydroxy-5-methylbenzophenone.

Objective: To determine the effectiveness of a sunscreen formulation in absorbing erythemally
effective UV radiation.

Materials:

e Sunscreen formulation containing 2-Hydroxy-5-methylbenzophenone
e Polymethyl methacrylate (PMMA) plates

e Spectrophotometer with an integrating sphere

e Solar simulator (UV source)

o Glycerol or other suitable spreading agent

o Positive and negative control formulations

Procedure:

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.researchgate.net/publication/26552574_UV_Spectral_Properties_of_Benzophenone_Influence_of_Solvents_and_Substituents
https://www.researchgate.net/publication/26552574_UV_Spectral_Properties_of_Benzophenone_Influence_of_Solvents_and_Substituents
https://www.benchchem.com/product/b072208?utm_src=pdf-body
https://www.benchchem.com/product/b072208?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Substrate Preparation: Roughen the surface of the PMMA plates to ensure even spreading
of the sunscreen film.

Sample Application: Apply a precise amount of the sunscreen formulation (typically 2.0
mg/cm?) evenly onto the roughened surface of the PMMA plate.

Film Spreading: Spread the formulation uniformly across the plate using a gloved finger or a
mechanical spreader.

Drying/Setting: Allow the film to dry and form a stable layer for a specified time (e.g., 15-30
minutes) in the dark.

Spectrophotometric Measurement:
o Measure the transmittance of the uncoated PMMA plate (blank).

o Measure the transmittance of the sunscreen-coated plate at multiple points across the UV
spectrum (290-400 nm).

SPF Calculation: The in vitro SPF is calculated using the following equation:
SPFin vitro = [ EQA)IA)dA / [ EA)IA)T(A)dA

Where:

o E(A) is the erythemal action spectrum

o I(A) is the spectral irradiance of the UV source

o T(A) is the spectral transmittance of the sunscreen sample
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Caption: Workflow for in vitro SPF determination of a sunscreen formulation.

Protocol for Photostability Testing

This protocol provides a general method for assessing the photostability of a cosmetic
formulation containing 2-Hydroxy-5-methylbenzophenone.
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Objective: To evaluate the ability of the sunscreen formulation to maintain its protective

properties after exposure to UV radiation.

Materials:

Sunscreen formulation containing 2-Hydroxy-5-methylbenzophenone
PMMA plates
Solar simulator with a controlled dose output

Spectrophotometer with an integrating sphere

Procedure:

Sample Preparation: Prepare two identical sunscreen-coated PMMA plates as described in
the in vitro SPF protocol.

Initial Measurement: Measure the initial UV transmittance of one of the plates before UV
exposure.

UV Exposure: Expose the second plate to a controlled dose of UV radiation from the solar
simulator. The dose should be a fraction of the dose required to achieve the labeled SPF.

Post-Exposure Measurement: After UV exposure, measure the UV transmittance of the
irradiated plate.

Data Analysis: Compare the pre- and post-exposure transmittance spectra. A significant
increase in transmittance after irradiation indicates photodegradation of the UV absorber.
The photostability can be quantified by calculating the change in the area under the
absorbance curve.
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Caption: Workflow for the photostability testing of a sunscreen formulation.

Formulation Guidelines
Incorporation into Cosmetic Bases

2-Hydroxy-5-methylbenzophenone is an oil-soluble ingredient. Therefore, it should be
incorporated into the oil phase of an emulsion (e.g., creams, lotions).

¢ Oil-in-Water (O/W) Emulsions: Dissolve 2-Hydroxy-5-methylbenzophenone in the oil
phase along with other oil-soluble ingredients before emulsification. Heat the oil phase to
ensure complete dissolution (typically around its melting point of 83-85°C).
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e Water-in-Oil (W/O) Emulsions: Similar to O/W emulsions, incorporate it into the continuous
oil phase.

e Anhydrous Formulations (e.g., sticks, balms): Melt the solid components of the formulation
and dissolve 2-Hydroxy-5-methylbenzophenone in the molten lipid phase.

Recommended Use Levels

The concentration of 2-Hydroxy-5-methylbenzophenone in a cosmetic formulation will
depend on the desired level of UV protection and the presence of other UV filters. While
specific regulatory limits for 2-Hydroxy-5-methylbenzophenone were not found in the
provided search results, related benzophenones are approved for use in cosmetics at varying
concentrations. For example, Benzophenone-5 is regulated as a UV filter at a maximum
concentration of 5% (as acid) in some regions.[5] As a starting point for formulation
development, concentrations in the range of 1-5% can be considered, followed by efficacy
testing to determine the final concentration.

Combination with Other UV Filters

To achieve broad-spectrum UV protection (UVA and UVB), 2-Hydroxy-5-
methylbenzophenone is often used in combination with other organic and inorganic UV filters.
This can create a synergistic effect, providing a higher SPF and better UVA protection than a
single filter used alone. When formulating with multiple UV filters, it is essential to ensure their
compatibility and photostability in the final product.

Safety and Regulatory Information

o Hazard Classification: 2-Hydroxy-5-methylbenzophenone is classified as causing skin
irritation, serious eye irritation, and may cause respiratory irritation.[1]

o Safety Assessments: The Expert Panel for Cosmetic Ingredient Safety has reviewed the
safety of benzophenones and concluded that several are safe for topical application in
cosmetics within specified use concentrations.[3] It is important to consult the latest safety
assessments and local regulations for the most current information.

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It is not a substitute for comprehensive safety and
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regulatory review. All formulations should undergo rigorous stability, efficacy, and safety testing
before being marketed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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